Cas no 887201-29-8 (1-Pyridin-4-yl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine)

1-Pyridin-4-yl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine structure
887201-29-8 structure
Product Name:1-Pyridin-4-yl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine
CAS No:887201-29-8
MF:C12H13N3
MW:199.251722097397
MDL:MFCD04440693
CID:1088022
PubChem ID:2770918
Update Time:2025-11-12

1-Pyridin-4-yl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyridin-4-yl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
    • 1-(4-pyridinyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine(SALTDATA: FREE)
    • 1-pyridin-4-yl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
    • SCHEMBL2422849
    • DTXSID10377896
    • 1-(4-pyridinyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
    • 4-{1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-yl}pyridine
    • AKOS005208101
    • EN300-237646
    • F1386-0123
    • SDCCGMLS-0065573.P001
    • Z1198164699
    • MFCD04440693
    • 1-Pyridin-4-yl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine, AldrichCPR
    • 887201-29-8
    • STL275709
    • G32502
    • 1-Pyridin-4-yl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine
    • MDL: MFCD04440693
    • Inchi: 1S/C12H13N3/c1-2-11-12(10-3-5-13-6-4-10)14-7-9-15(11)8-1/h1-6,8,12,14H,7,9H2
    • InChI Key: MPRZWCUIBYQXCV-UHFFFAOYSA-N
    • SMILES: N12C=CC=C1C(C1C=CN=CC=1)NCC2

Computed Properties

  • Exact Mass: 199.110947427g/mol
  • Monoisotopic Mass: 199.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 29.8Ų

1-Pyridin-4-yl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine Pricemore >>

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